1-Vinyl-3-ethylimidazolium tetrafluoroborate
Overview
Description
1-Vinyl-3-ethylimidazolium tetrafluoroborate is a useful research compound. Its molecular formula is C7H11BF4N2 and its molecular weight is 209.98 g/mol. The purity is usually 95%.
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Scientific Research Applications
Desulfurization Performance
1-Vinyl-3-ethylimidazolium tetrafluoroborate ionic liquids have been used to modify silica gel for desulfurization. The modified silica gel has been effective in removing sulfurous compounds from model fuels, demonstrating its potential in fuel purification processes (Li et al., 2014).
Coarse-Grained Force Field Model Development
Research has been conducted to develop a coarse-grained model for polymeric this compound ionic liquids, which can accurately describe their structural characteristics and thermodynamic properties. This model aids in understanding and predicting the behavior of such ionic liquids in various applications (Li et al., 2020).
Polymer Electrolytes for Energy Devices
The compound has been explored in the context of polymer electrolytes for energy devices like capacitors and batteries. Studies show its effectiveness in creating highly conductive polymer electrolytes, crucial for improving the performance of these devices (Pal et al., 2018).
Antimicrobial Applications
This compound has been studied for antimicrobial applications. For instance, it has been grafted onto polymer chains to create materials with broad-spectrum antimicrobial activity, useful in healthcare and household applications (Guan et al., 2017).
Electrochromic Devices
This compound is also used in the development of polymer electrolytes based on ionic liquids for electrochromic devices. These tailor-made polymer electrolytes have shown improved cycle life and performance in these devices (Marcilla et al., 2006).
Ionic Conductivity Studies
This compound has been used in studies to explore ionic conductivity in various polymer salts, contributing significantly to the understanding of ion transport mechanisms in these materials (Vygodskii et al., 2007).
CO2 Separation in Flue Gas
Research has shown its application in creating high-performance membranes for CO2 separation from flue gas, demonstrating its potential in environmental applications and industrial gas separation processes (Li et al., 2012).
Properties
IUPAC Name |
1-ethenyl-3-ethylimidazol-3-ium;tetrafluoroborate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N2.BF4/c1-3-8-5-6-9(4-2)7-8;2-1(3,4)5/h3,5-7H,1,4H2,2H3;/q+1;-1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRESBYYLOONQQY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](F)(F)(F)F.CC[N+]1=CN(C=C1)C=C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11BF4N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.98 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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